Cas no 1804502-77-9 (Methyl 3-aminomethyl-2-chloro-6-cyanophenylacetate)

Methyl 3-aminomethyl-2-chloro-6-cyanophenylacetate is a versatile intermediate in organic synthesis, particularly valued for its multifunctional structure. The presence of reactive groups—such as the ester, amino, chloro, and cyano moieties—enables its use in a range of transformations, including nucleophilic substitutions, cyclizations, and coupling reactions. Its chloro and cyano substituents enhance electrophilic reactivity, while the aminomethyl group offers opportunities for further derivatization. This compound is commonly employed in pharmaceutical and agrochemical research for constructing complex heterocycles or active ingredients. Its stability under standard conditions and compatibility with various solvents make it a practical choice for synthetic applications requiring precise functional group manipulation.
Methyl 3-aminomethyl-2-chloro-6-cyanophenylacetate structure
1804502-77-9 structure
Product Name:Methyl 3-aminomethyl-2-chloro-6-cyanophenylacetate
CAS No:1804502-77-9
MF:C11H11ClN2O2
MW:238.670241594315
CID:4938851
Update Time:2025-05-26

Methyl 3-aminomethyl-2-chloro-6-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-aminomethyl-2-chloro-6-cyanophenylacetate
    • Inchi: 1S/C11H11ClN2O2/c1-16-10(15)4-9-7(5-13)2-3-8(6-14)11(9)12/h2-3H,4,6,14H2,1H3
    • InChI Key: HIKGZCQEDFAXTC-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=C(C#N)C=1CC(=O)OC)CN

Computed Properties

  • Exact Mass: 238.0509053 g/mol
  • Monoisotopic Mass: 238.0509053 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 238.67
  • XLogP3: 0.9
  • Topological Polar Surface Area: 76.1

Methyl 3-aminomethyl-2-chloro-6-cyanophenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015030559-1g
Methyl 3-aminomethyl-2-chloro-6-cyanophenylacetate
1804502-77-9 97%
1g
1,504.90 USD 2021-06-17

Methyl 3-aminomethyl-2-chloro-6-cyanophenylacetate Related Literature

Additional information on Methyl 3-aminomethyl-2-chloro-6-cyanophenylacetate

Comprehensive Overview of Methyl 3-aminomethyl-2-chloro-6-cyanophenylacetate (CAS No. 1804502-77-9)

Methyl 3-aminomethyl-2-chloro-6-cyanophenylacetate (CAS No. 1804502-77-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of phenylacetate derivatives, which are widely studied for their potential applications in drug discovery and material science. The presence of functional groups such as aminomethyl, chloro, and cyano makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, researchers have focused on the role of nitrile-containing compounds like Methyl 3-aminomethyl-2-chloro-6-cyanophenylacetate in developing novel therapeutics. The cyano group is particularly noteworthy, as it is often associated with bioactive molecules targeting enzymes or receptors. For instance, similar compounds have been explored for their potential in treating metabolic disorders and neurological conditions, aligning with the growing demand for precision medicine.

The synthesis of Methyl 3-aminomethyl-2-chloro-6-cyanophenylacetate typically involves multi-step organic reactions, including esterification, chlorination, and amination. These processes are optimized to achieve high yields and purity, which are critical for industrial-scale production. Recent advancements in green chemistry have also influenced the development of more sustainable synthetic routes, reducing environmental impact—a topic highly relevant to today’s eco-conscious researchers.

From an analytical perspective, CAS No. 1804502-77-9 is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure accurate identification and quality control, addressing the pharmaceutical industry’s stringent regulatory requirements. The compound’s stability under various conditions is another area of interest, particularly for formulation scientists working on drug delivery systems.

Beyond pharmaceuticals, Methyl 3-aminomethyl-2-chloro-6-cyanophenylacetate has potential applications in agrochemicals. Its structural motifs are similar to those found in herbicides and insecticides, making it a candidate for developing next-generation crop protection agents. This aligns with the global push for sustainable agriculture and the need for low-toxicity alternatives to traditional pesticides.

In the context of AI-driven drug discovery, compounds like Methyl 3-aminomethyl-2-chloro-6-cyanophenylacetate are often screened using machine learning algorithms to predict their bioactivity. This approach accelerates the identification of promising candidates, reducing time and costs—a hot topic in modern pharmaceutical R&D. Additionally, the compound’s molecular docking properties are frequently analyzed to understand its interactions with biological targets.

For researchers sourcing CAS No. 1804502-77-9, purity and supplier reliability are paramount. Reputable manufacturers provide detailed certificates of analysis (CoA) and adhere to Good Manufacturing Practices (GMP). The compound’s availability in various scales—from milligrams to kilograms—caters to both academic and industrial needs, further highlighting its versatility.

In summary, Methyl 3-aminomethyl-2-chloro-6-cyanophenylacetate (CAS No. 1804502-77-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups make it a valuable building block for innovative research, while advancements in synthetic chemistry and computational modeling continue to expand its potential. As the scientific community prioritizes sustainability and efficiency, this compound is poised to play a pivotal role in future discoveries.

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